Cas no 2203717-15-9 (Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride)

• Product Name: Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride
• CAS No: 2203717-15-9
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 5816724
• PubChem ID: 138040562
• Update Time: 2025-10-20

Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2203717-15-9
• METHYL 1-(AMINOMETHYL)-6-OXASPIRO[2.5]OCTANE-1-CARBOXYLATE HCL
• AT31331
• EN300-6486849
• Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride
• methyl 2-(aminomethyl)-6-oxaspiro[2.5]octane-2-carboxylate;hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-13-8(12)10(7-11)6-9(10)2-4-14-5-3-9;/h2-7,11H2,1H3;1H
• InChI Key： BREUGZWIPGTGRV-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CC2(C(=O)OC)CN

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride

Introduction to Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate Hydrochloride (CAS No. 2203717-15-9)

Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride, also known by its CAS number CAS No. 2203717-15-9, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications in drug development and advanced materials synthesis.

The molecular structure of Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride comprises a spirocyclic system, which is a type of ring system where two rings are joined at a single atom. In this case, the spiro system consists of a six-membered oxygen-containing ring (the oxacycle) and a five-membered nitrogen-containing ring (the azacycle). The presence of both oxygen and nitrogen atoms in the spiro system imparts unique electronic properties to the molecule, making it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of CAS No. 2203717-15-9 as a precursor for synthesizing bioactive compounds with therapeutic potential. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions, which can enhance their pharmacokinetic properties.

In terms of physical properties, Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride exhibits a high melting point and moderate solubility in polar solvents, making it ideal for use in organic synthesis reactions that require precise control over reaction conditions. Additionally, its hydrochloride salt form ensures good stability under physiological conditions, which is crucial for its application in pharmaceuticals.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, cyclizations, and acid-base neutralizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of CAS No. 2203717-15-9, reducing production costs and improving yield rates.

From an applications perspective, Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride has found utility in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it a valuable building block for creating smart materials that can adapt to environmental changes.

In conclusion, Methyl 1-(aminomethyl)-6-oxaspiro[2.5]octane-1-carboxylate hydrochloride (CAS No. 2203717-15-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structural features, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in the development of next-generation drugs and advanced materials.